Cas no 1385277-70-2 (N-(Cyanomethyl)-2-[3-(4-methylphenyl)thiomorpholin-4-YL]acetamide)

• Product Name: N-(Cyanomethyl)-2-[3-(4-methylphenyl)thiomorpholin-4-YL]acetamide
• CAS No: 1385277-70-2
• MF: C₁₅H₁₉N₃OS
• MW: 289.39586186409
• CID: 6159338
• PubChem ID: 72011960
• Update Time: 2025-06-14

N-(Cyanomethyl)-2-[3-(4-methylphenyl)thiomorpholin-4-YL]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26685997
• AKOS016925417
• 1385277-70-2
• Z1218038645
• N-(CYANOMETHYL)-2-[3-(4-METHYLPHENYL)THIOMORPHOLIN-4-YL]ACETAMIDE
• N-(Cyanomethyl)-2-[3-(4-methylphenyl)thiomorpholin-4-YL]acetamide

• Inchi： 1S/C15H19N3OS/c1-12-2-4-13(5-3-12)14-11-20-9-8-18(14)10-15(19)17-7-6-16/h2-5,14H,7-11H2,1H3,(H,17,19)
• InChI Key： YSQNKQMXQCVXRD-UHFFFAOYSA-N
• SMILES： S1CCN(CC(NCC#N)=O)C(C2C=CC(C)=CC=2)C1

Computed Properties

• Exact Mass: 289.12488341g/mol
• Monoisotopic Mass: 289.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(Cyanomethyl)-2-[3-(4-methylphenyl)thiomorpholin-4-YL]acetamide

Comprehensive Overview of N-(Cyanomethyl)-2-[3-(4-methylphenyl)thiomorpholin-4-YL]acetamide (CAS No. 1385277-70-2)

N-(Cyanomethyl)-2-[3-(4-methylphenyl)thiomorpholin-4-YL]acetamide (CAS No. 1385277-70-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiomorpholine core and cyanomethyl functional group, is often explored for its potential applications in drug discovery and biochemical studies. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The molecular structure of N-(Cyanomethyl)-2-[3-(4-methylphenyl)thiomorpholin-4-YL]acetamide includes a 4-methylphenyl substituent, which contributes to its lipophilicity and potential interaction with hydrophobic pockets in proteins. The thiomorpholine ring, a sulfur-containing heterocycle, is known for its versatility in medicinal chemistry, often enhancing binding affinity and metabolic stability. These attributes make CAS No. 1385277-70-2 a subject of ongoing research, especially in the context of kinase inhibitors and GPCR modulators.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and infectious diseases. N-(Cyanomethyl)-2-[3-(4-methylphenyl)thiomorpholin-4-YL]acetamide aligns with this trend, as its scaffold is amenable to structural optimization for improved pharmacokinetic properties. Scientists are also investigating its potential as a protease inhibitor or allosteric modulator, leveraging its unique chemical space.

From a synthetic perspective, the preparation of N-(Cyanomethyl)-2-[3-(4-methylphenyl)thiomorpholin-4-YL]acetamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. The compound's CAS No. 1385277-70-2 serves as a critical identifier for researchers sourcing high-purity materials for their studies. Quality control measures, such as HPLC and NMR spectroscopy, are essential to ensure reproducibility in experimental results.

The compound's relevance extends to cheminformatics and computational drug design, where its molecular descriptors are used to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Tools like molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling are frequently employed to explore its interactions with biological targets. This computational approach accelerates the identification of lead compounds in early-stage drug discovery.

As the pharmaceutical industry embraces AI-driven drug discovery, compounds like N-(Cyanomethyl)-2-[3-(4-methylphenyl)thiomorpholin-4-YL]acetamide are increasingly studied in silico before wet-lab validation. This trend reflects a broader shift toward high-throughput screening and fragment-based drug design, where efficiency and cost-effectiveness are paramount. The compound's structural complexity offers a rich playground for machine learning algorithms predicting bioactivity.

In conclusion, N-(Cyanomethyl)-2-[3-(4-methylphenyl)thiomorpholin-4-YL]acetamide (CAS No. 1385277-70-2) represents a compelling case study in modern medicinal chemistry. Its multifaceted applications—from targeted therapy to computational modeling—highlight its importance in advancing biomedical research. As scientific inquiries into its mechanisms and derivatives continue, this compound is poised to contribute meaningfully to the next generation of therapeutics.